![molecular formula C15H26N4OS B4283956 N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B4283956.png)
N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide
Overview
Description
N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTAP is a small molecule that can selectively bind to mu-opioid receptors in the brain, which are involved in pain regulation and reward pathways.
Scientific Research Applications
N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound is a selective mu-opioid receptor antagonist, which means that it can block the effects of opioid drugs such as morphine and fentanyl. This property of this compound has been used to study the role of mu-opioid receptors in various physiological and behavioral processes such as pain perception, reward, and addiction.
Mechanism of Action
N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide binds to mu-opioid receptors in the brain, which are G protein-coupled receptors that are involved in pain regulation and reward pathways. When opioids such as morphine bind to these receptors, they activate a signaling cascade that leads to the release of neurotransmitters such as dopamine, which are responsible for the euphoric effects of opioids. This compound, on the other hand, blocks the activation of these receptors by opioids, which can lead to a decrease in pain perception and a reduction in drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. Studies have shown that this compound can reduce pain sensitivity in rats, and can also reduce the rewarding effects of opioids such as morphine. This compound has also been shown to have anxiolytic effects, meaning that it can reduce anxiety in animals. Additionally, this compound has been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide has several advantages as a research tool. It is a small molecule that can be easily synthesized and purified, and it has a high affinity for mu-opioid receptors. This compound is also selective for mu-opioid receptors, which means that it does not bind to other opioid receptors such as delta or kappa receptors. However, there are also some limitations to using this compound in lab experiments. This compound has a relatively short half-life in vivo, which means that it needs to be administered frequently to maintain its effects. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.
Future Directions
There are several future directions for research on N-cyclohexyl-2-[(5-ethyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One area of research is to further investigate the biochemical and physiological effects of this compound, particularly in humans. Another area of research is to explore the potential therapeutic applications of this compound, such as in the treatment of pain, addiction, and inflammatory diseases. Additionally, there is potential for the development of this compound analogs that may have improved pharmacological properties or selectivity for other opioid receptors. Overall, this compound is a promising research tool with potential applications in a variety of scientific fields.
Properties
IUPAC Name |
N-cyclohexyl-2-[(5-ethyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N4OS/c1-3-10-19-13(4-2)17-18-15(19)21-11-14(20)16-12-8-6-5-7-9-12/h12H,3-11H2,1-2H3,(H,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXRUHPKVICTBMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=NN=C1SCC(=O)NC2CCCCC2)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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